Cas no 2228702-17-6 (3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol
• CAS No: 2228702-17-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5994421
• PubChem ID: 165689149
• Update Time: 2025-07-16

3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol
• 2228702-17-6
• EN300-1767169

• Inchi： 1S/C10H14N2O3/c1-10(6-11,7-13)8-4-2-3-5-9(8)12(14)15/h2-5,13H,6-7,11H2,1H3
• InChI Key： KMMZFUDKIZQIRZ-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol

Introduction to 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol (CAS No: 2228702-17-6)

3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228702-17-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and synthetic methodologies. The presence of both amino and nitro functional groups, along with a branched aliphatic side chain, makes it a versatile intermediate for various chemical transformations.

The structural motif of 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol consists of a propanol backbone substituted with a methyl group at the second carbon and a 2-nitrophenyl group at the same position. The amino group at the third carbon introduces basicity and reactivity, enabling participation in hydrogen bonding and nucleophilic substitution reactions. This combination of structural features positions the compound as a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds due to their diverse biological activities. The nitro group in 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol can be reduced to an amine, altering the electronic properties of the aromatic ring and potentially influencing its interaction with biological targets. Such transformations are crucial in drug discovery, where fine-tuning molecular structure can lead to enhanced efficacy or selectivity.

Moreover, the methyl substituent on the propanol backbone can influence solubility and metabolic stability, making it an important consideration in pharmaceutical design. Researchers have been investigating how such structural modifications affect pharmacokinetic profiles, aiming to develop compounds with improved bioavailability and reduced toxicity. The flexibility offered by this molecular scaffold allows for rapid exploration of structure-activity relationships (SARs), which is a cornerstone of modern drug development.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, further facilitating the design of novel derivatives of 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol. Machine learning models trained on large datasets of known bioactive compounds can suggest optimal modifications to enhance target engagement while minimizing off-target effects. This approach has already been applied to optimize analogs of this compound for therapeutic applications.

The synthesis of 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful selection of reaction conditions to achieve high yields and purity. However, modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules with greater precision than ever before.

In addition to its pharmaceutical potential, 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol has shown promise in materials science applications. Nitroaromatic compounds are known for their unique electronic properties, making them suitable for use in organic electronics and nanotechnology. Researchers have been exploring ways to incorporate this compound into conductive polymers or liquid crystals, where its structural features could contribute to improved performance.

The role of functional groups in determining molecular behavior cannot be overstated. The amino group in 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol not only participates in hydrogen bonding but also serves as a site for post-synthetic modifications. For instance, it can be acylated or alkylated to introduce additional functionality or conjugated with biomolecules for targeted drug delivery systems. These modifications expand the utility of the compound beyond simple intermediates into more sophisticated chemical tools.

The impact of stereochemistry on biological activity is another critical aspect that has been extensively studied. While 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol does not contain stereocenters that are chiral at room temperature, understanding its conformational preferences can help predict how it will interact with biological targets. Computational methods such as molecular dynamics simulations allow researchers to visualize potential binding modes and optimize interactions for better pharmacological outcomes.

As research continues to evolve, new methodologies are being developed to streamline the synthesis and characterization of complex molecules like 3-amino-2-methyl-2-(2-nitrophenyl)propan-1-ol. Continuous flow chemistry, for example, offers advantages over traditional batch processing by improving reproducibility and scalability while reducing waste generation. These innovations are essential for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

The integration of green chemistry principles into synthetic workflows has also gained traction in recent years. By prioritizing sustainable practices such as solvent recovery and catalytic efficiency, researchers can minimize environmental impact without compromising on yield or purity. This aligns with broader efforts within the industry to adopt more eco-friendly approaches throughout drug development pipelines.

In conclusion,3-amino - 2228702176 - - - - - - - - --methyl-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- -methyl---methylene---methylene---nitrophenyl---propan--1--ol---is---a---structurally---complex---and---multifunctional---compound---with--significant--potential--in--pharmaceutical--and--materials--science--applications Its--unique--structural--features---including--the--presence--of--an--amino--group----a----methyl----substituent----and----a----nitroaromatic----moiety----make----it----a----valuable---buildingblock---for---synthetic----methodologies Additionally-----recent-----advances-----in-----computational-----chemistry-----and-----green-----chemistry-----are-----enhancing-----our-----ability-----to-----design------optimize------and------synthesize------novel------derivatives------of------this------compound These------developments------promise------to------bring------new------therapeutic------opportunities------and------technological------innovations------in-------the-------years-------to-------come